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Compound of Interest

Compound Name: 2-Ethyl-6-methylaniline

Cat. No.: B166961 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the proper procedures for managing an accidental release of 2-Ethyl-6-
methylaniline.

Frequently Asked Questions (FAQs)
Q1: What are the immediate first aid measures required after exposure to 2-Ethyl-6-
methylaniline?

If Inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration and seek immediate medical attention. Do

not use mouth-to-mouth resuscitation.[1][2]

After Skin Contact: Immediately remove all contaminated clothing.[1] Wash the affected skin

area with plenty of soap and water for at least 15 minutes.[3][4] Consult a doctor.[1]

After Eye Contact: Rinse the eyes with pure water for at least 15 minutes, making sure to lift

the eyelids occasionally.[1][3] Seek immediate medical attention.[3]

If Swallowed: Rinse the mouth with water.[1] Do not induce vomiting.[1] Never give anything

by mouth to an unconscious person and call a doctor or Poison Control Center right away.[1]

Q2: What are the primary hazards of 2-Ethyl-6-methylaniline?
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2-Ethyl-6-methylaniline is classified as a hazardous chemical. It is harmful if swallowed,

inhaled, or in contact with skin.[1][5] It can cause skin and serious eye irritation.[2]

Furthermore, it is harmful to aquatic life with long-lasting effects.[1][5] It is also a combustible

liquid.[4][6]

Q3: What personal protective equipment (PPE) is required when handling a spill?

When cleaning up a spill, personnel must wear appropriate PPE, including:

Eye/Face Protection: Tightly fitting safety goggles or a face shield.[1][7]

Skin Protection: Chemical-impermeable gloves and protective, impervious clothing to avoid

skin contact.[1][8]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

full-face respirator with an appropriate filter (e.g., type ABEK).[1]

Q4: What should be the immediate response to a spill?

In the event of a spill, the following actions should be taken immediately:

Evacuate all non-essential personnel from the spill area to a safe location, preferably

upwind.[1]

Remove all sources of ignition, such as open flames, sparks, and hot surfaces.[3][4]

Ensure the area has adequate ventilation.[1][3]

If it is safe to do so, prevent any further leakage or spillage.[1]

Q5: How should 2-Ethyl-6-methylaniline waste be disposed of?

All collected waste and contaminated materials should be placed in suitable, tightly closed

containers for disposal.[1][3] The disposal must be conducted in accordance with all applicable

local, state, and federal regulations, as the material may be classified as hazardous waste.[1]

[4]
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Troubleshooting Guides: Spill Cleanup Procedures
This section provides detailed protocols for managing spills of 2-Ethyl-6-methylaniline.

Protocol 1: Small Spill Cleanup

Objective: To safely contain, clean, and decontaminate a small-scale spill of 2-Ethyl-6-
methylaniline in a laboratory setting.

Methodology:

Ensure Safety: Don the required PPE before approaching the spill. Ensure all ignition

sources are removed.[3][8]

Containment: Prevent the spill from spreading or entering drains.[5]

Absorption: Cover the spill with a non-combustible, inert absorbent material such as dry

sand, earth, vermiculite, or a commercial sorbent like Chemizorb®.[3][4][5]

Collection: Using spark-proof tools, carefully collect the absorbed material and place it into

a designated, labeled, and closed chemical waste container.[1][3]

Decontamination: Clean the spill area thoroughly.[5] Surfaces and equipment can be

decontaminated by scrubbing with alcohol.[2]

Final Steps: Ventilate the area and wash it down.[4] Wash hands and face thoroughly after

the cleanup is complete.[5]

Protocol 2: Large Spill Response

Objective: To manage a large-scale release of 2-Ethyl-6-methylaniline, prioritizing

personnel safety and environmental protection.

Methodology:

Immediate Evacuation: Evacuate the area immediately and keep people away from and

upwind of the spill.[1]
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Emergency Notification: Contact your institution's emergency response team and local

emergency services.

Isolate the Area: Close doors to the affected area to contain vapors.[9]

Control Ignition Sources: If it can be done without risk, remove all sources of ignition.[4]

Environmental Protection: Prevent the chemical from entering drains, sewers, or

waterways, as it is harmful to aquatic life.[1][3][5]

Cleanup: Cleanup should only be performed by trained and properly equipped personnel.

The procedure follows the same principles as a small spill (containment, absorption with

inert material, collection), but on a larger scale.[4]

Data Presentation: Physical and Chemical
Properties
The following table summarizes key quantitative data for 2-Ethyl-6-methylaniline.

Property Value Citations

Molecular Formula C₉H₁₃N [6]

Molecular Weight 135.21 g/mol [6]

Appearance Colorless or light yellow liquid [10]

Boiling Point 228.3 - 231 °C [10]

Melting Point -33 °C [10]

Flash Point 89.4 - 105 °C [10]

Density 0.969 - 1.0 g/cm³ [7][10]

Vapor Pressure 0.06 mmHg at 20 °C

Storage Class Combustible Liquid

Mandatory Visualization: Cleanup Workflow
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The diagram below illustrates the logical workflow for responding to an accidental release of 2-
Ethyl-6-methylaniline.

Immediate Response

Containment & Cleanup

Final Steps

Spill Occurs

1. Evacuate Area & Alert Others

2. Don Full PPE

3. Remove Ignition Sources

4. Contain Spill
(Prevent Spread & Entry to Drains)

5. Absorb with Inert Material
(e.g., Sand, Vermiculite)

6. Collect Material
(Use Spark-Proof Tools)

7. Decontaminate Area

8. Dispose of Waste
(Follow Regulations)

9. Report Incident
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Click to download full resolution via product page

Caption: Workflow for 2-Ethyl-6-methylaniline spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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